Cas no 57707-13-8 (2H-Indazole,2-(1-methylethyl)-(9CI))

• Product Name: 2H-Indazole,2-(1-methylethyl)-(9CI)
• CAS No: 57707-13-8
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 947444
• PubChem ID: 22977905
• Update Time: 2025-04-19

2H-Indazole,2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole,2-(1-methylethyl)-(9CI)

• Inchi： 1S/C10H12N2/c1-8(2)12-7-9-5-3-4-6-10(9)11-12/h3-8H,1-2H3
• InChI Key： WWKQLKZHPMHBSM-UHFFFAOYSA-N
• SMILES： N1(C=C2C=CC=CC2=N1)C(C)C

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų